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Compound of Interest

Compound Name: 1-Hydroxyguanidine sulfate

Cat. No.: B15565091

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling 1-Hydroxyguanidine sulfate, a compound with potential applications in
pharmaceutical research. Adherence to these procedures is critical to mitigate risks and ensure
the integrity of your work.

While the toxicological properties of 1-Hydroxyguanidine sulfate have not been fully
investigated, it is recommended to handle it with caution.[1] The compound may be harmful if
swallowed, inhaled, or absorbed through the skin and may cause irritation to the eyes, skin,
and respiratory tract.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling 1-Hydroxyguanidine sulfate. It is crucial to always wear the appropriate PPE
to prevent exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][2]

To protect against potential
splashes and dust particles

that may cause eye irritation.

[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent
skin exposure.[2] This includes
impervious, fire/flame-resistant

clothing and gloves.[3]

To prevent skin contact, which
may cause irritation or

absorption of the chemical.[1]

Respiratory Protection

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant a
respirator's use.[1] A type N95
(US) or type P1 (EN 143)

respirator is recommended.

To protect against inhalation of
dust, which may cause

respiratory tract irritation.[1]

Operational Plan: Handling and Storage

Proper handling and storage are essential to maintain the stability of 1-Hydroxyguanidine

sulfate and the safety of the laboratory environment.
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Procedure Guidelines

Use with adequate ventilation.[1] Minimize dust

generation and accumulation.[1] Avoid contact
Handling with eyes, skin, and clothing.[1] Wash hands

thoroughly after handling.[1] Remove and wash

contaminated clothing before reuse.[1]

Keep the container tightly closed when not in
use.[1] Store in a dry, cool, and well-ventilated

Storage place.[3] The recommended storage
temperature is refrigerated, between 2-8°C (36-
46°F) or below 4°C (39°F).[1]

Disposal Plan

Dispose of 1-Hydroxyguanidine sulfate and its containers in accordance with all applicable

local, state, and federal regulations.

Waste Type Disposal Method

All waste must be handled in accordance with

local, state, and federal regulations.[4] Options

may include disposal at a licensed chemical
Unused/Waste Product )

destruction plant or through controlled

incineration.[3] Do not allow the material to enter

drains or water courses.[4]

Puncture containers to prevent re-use and
) ) dispose of them at an authorized landfill.[4]
Contaminated Containers _
Ensure containers are clearly labeled and free

from leaks.[4]

Emergency First-Aid Procedures

In case of exposure, follow these first-aid measures immediately.
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Exposure Route

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes.[1] Get medical aid.[1]

Skin Contact

Flush skin with plenty of water.[1] Remove
contaminated clothing and shoes.[1] Get

medical aid if irritation develops and persists.[1]

If inhaled, remove to fresh air.[1] If not

breathing, give artificial respiration.[1] If

Inhalation o ] )
breathing is difficult, give oxygen.[1] Get medical
aid.[1]

If swallowed, do not induce vomiting unless
) directed to do so by medical personnel.[1] Never
Ingestion

give anything by mouth to an unconscious
person.[1] Get medical aid.[1]

Workflow for Handling 1-Hydroxyguanidine Sulfate

The following diagram outlines the standard procedure for safely handling 1-

Hydroxyguanidine sulfate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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